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Compound of Interest

Compound Name: Carglumic Acid-d5

Cat. No.: B15143680 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety data and handling information for

Carglumic Acid-d5, a deuterated analog of Carglumic Acid. The information presented is

essential for ensuring laboratory safety and proper usage in research and development

settings. While this guide focuses on Carglumic Acid-d5, the safety and handling protocols

are based on the well-documented information for Carglumic Acid, as the isotopic labeling does

not significantly alter its chemical reactivity or toxicological profile.

Section 1: Chemical and Physical Properties
A clear understanding of the physical and chemical properties of Carglumic Acid-d5 is

fundamental for its safe handling and storage. The following table summarizes key quantitative

data.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15143680?utm_src=pdf-interest
https://www.benchchem.com/product/b15143680?utm_src=pdf-body
https://www.benchchem.com/product/b15143680?utm_src=pdf-body
https://www.benchchem.com/product/b15143680?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143680?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₆D₅H₅N₂O₅ LGC Standards[1]

Molecular Weight 195.185 g/mol LGC Standards[1]

Appearance Solid Cayman Chemical[2]

Melting Point Not Determined Cayman Chemical[2]

Boiling Point Not Determined Cayman Chemical[2]

Solubility in Water Not Determined Cayman Chemical[2]

LogP -1.097 (for Carglumic Acid) PubChem[3]

Section 2: Hazard Identification and Safety Data
Carglumic Acid is classified as hazardous under the Globally Harmonized System (GHS). The

following table outlines its classification and associated precautionary statements.

Hazard Class GHS Classification Hazard Statement
Precautionary
Statements

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

P264, P270,

P301+P312, P330,

P501

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

P264, P280,

P302+P352, P321,

P332+P313, P362

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation

P264, P280,

P305+P351+P338,

P337+P313

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory tract

irritation)

H335: May cause

respiratory irritation

P261, P271,

P304+P340, P312,

P403+P233, P405,

P501
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Data sourced from MedChemExpress and Cayman Chemical Safety Data Sheets for

Carglumic Acid.[2][4]

Section 3: Experimental Protocols - Safe Handling
Workflow
Adherence to a strict experimental workflow is crucial when handling Carglumic Acid-d5. The

following diagram outlines the recommended procedure from receipt to disposal.
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Experimental Workflow for Safe Handling of Carglumic Acid-d5

Preparation

Handling and Use

Disposal

Receiving and Verification

Store in a tightly sealed container
in a cool, dry, well-ventilated area

Inspect for damage

Wear appropriate PPE:
- Safety glasses

- Gloves
- Lab coat

Retrieve for experiment

Use in a well-ventilated area
 or fume hood

Avoid breathing dust/fume/gas/mist/vapors/spray

Wash hands thoroughly after handling

Dispose of waste in accordance with
local, state, and federal regulations

After experiment completion
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Mechanism of Action of Carglumic Acid

Normal Urea Cycle Activation

Urea Cycle

Therapeutic Intervention

N-acetylglutamate
synthase (NAGS)

N-acetylglutamate (NAG)

Produces

Carbamoyl Phosphate
Synthetase 1 (CPS1)

Activates

Urea Cycle

Urea

 Produces 

Ammonia (NH3)

 Detoxified in 

Carglumic Acid

Directly Activates
(in NAGS deficiency)

NAGS Deficiency

Impairs

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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